Cas no 103796-34-5 (4,5-Diethoxy-2-nitrobenzoicacid)

4,5-Diethoxy-2-nitrobenzoicacid structure
103796-34-5 structure
Product Name:4,5-Diethoxy-2-nitrobenzoicacid
CAS No:103796-34-5
MF:C11H13NO6
MW:255.224023580551
CID:62413
PubChem ID:11680421
Update Time:2025-04-18

4,5-Diethoxy-2-nitrobenzoicacid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Diethoxy-2-nitrobenzoic acid
    • Benzoic acid, 4,5-diethoxy-2-nitro-
    • Benzoic acid,4,5-diethoxy-2-nitro-
    • DTXSID30470515
    • CS-0003927
    • 4,5-DIETHOXY-2-NITRO BENZOIC ACID
    • A800806
    • FT-0654418
    • 4,5-diethoxy-2-nitro-benzoic Acid
    • AC-23687
    • 4,5-DIETHOXY-2-NITROBENZOICACID
    • SCHEMBL13948927
    • F20896
    • 103796-34-5
    • AKOS009324732
    • 4,5-Diethoxy-2-nitrobenzoicacid
    • MDL: MFCD11044852
    • Inchi: 1S/C11H13NO6/c1-3-17-9-5-7(11(13)14)8(12(15)16)6-10(9)18-4-2/h5-6H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: FULLWXSFKCFUCD-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=O)O)C(=CC=1OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 255.07429
  • Monoisotopic Mass: 255.07428713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.310
  • Melting Point: 142-145 ºC
  • Boiling Point: 424.826 °C at 760 mmHg
  • Flash Point: 424.826 °C at 760 mmHg
  • Refractive Index: 1.553
  • PSA: 98.9
  • LogP: 2.61360

4,5-Diethoxy-2-nitrobenzoicacid Pricemore >>

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